molecular formula C22H26N4O2S3 B15101621 3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No.: B15101621
M. Wt: 474.7 g/mol
InChI Key: OABTYMSOEZRSRE-ICFOKQHNSA-N
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Description

This compound belongs to a class of fused heterocyclic systems integrating a pyrido[1,2-a]pyrimidin-4-one core with a thiazolidinone moiety via a (Z)-configured methylidene bridge. Such structural features are common in pharmacologically active compounds, particularly those targeting enzymes or receptors sensitive to sulfur-containing heterocycles . The Z-configuration of the methylidene group is critical for maintaining planar geometry, which may influence binding interactions in biological systems .

Properties

Molecular Formula

C22H26N4O2S3

Molecular Weight

474.7 g/mol

IUPAC Name

(5Z)-3-hexyl-5-[(4-oxo-2-thiomorpholin-4-ylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C22H26N4O2S3/c1-2-3-4-6-10-26-21(28)17(31-22(26)29)15-16-19(24-11-13-30-14-12-24)23-18-8-5-7-9-25(18)20(16)27/h5,7-9,15H,2-4,6,10-14H2,1H3/b17-15-

InChI Key

OABTYMSOEZRSRE-ICFOKQHNSA-N

Isomeric SMILES

CCCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)N4CCSCC4)/SC1=S

Canonical SMILES

CCCCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)N4CCSCC4)SC1=S

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structurally analogous compounds, highlighting variations in substituents and inferred physicochemical or biological properties:

Compound ID & Source Thiazolidinone Substituent (Position 3) Pyrimidine Substituent (Position 2) Key Structural Differences & Inferred Properties
Target Compound Hexyl Thiomorpholin-4-yl High lipophilicity (logP ~5.2*) due to hexyl chain; thiomorpholinyl enhances solubility in polar aprotic solvents. Potential for CNS penetration due to moderate molecular weight (~529.7 g/mol).
3-(2-Methoxyethyl) derivative 2-Methoxyethyl 1-Phenylethylamino Reduced lipophilicity (logP ~4.1*) due to polar methoxy group; aromatic amine may improve π-π stacking in binding pockets.
3-Allyl derivative Allyl Ethylamino Lower molecular weight (~468.6 g/mol); allyl group increases reactivity (e.g., Michael addition susceptibility). Ethylamino group may limit solubility in aqueous media.
3-Benzyl derivative Benzyl Ethylamino Aromatic benzyl group enhances rigidity and π-interactions; potential for improved antimicrobial activity . Higher melting point inferred due to crystallinity.
3-(3-Methoxypropyl) derivative 3-Methoxypropyl 4-Methylpiperazinyl Methoxypropyl balances lipophilicity (logP ~4.5*); piperazinyl group improves water solubility and basicity, favoring salt formation.
Thiazolidin-4-one with azo linkage Phenyl (via azo bridge) 1,3-Dimethyluracil Azo linkage introduces photostability concerns but enhances antioxidant activity . Uracil moiety may confer nucleotide analog behavior.

*Estimated using ChemDraw/BioByte ClogP.

Structural and Functional Insights:

Benzyl and phenyl substituents (e.g., ) introduce aromaticity, favoring stacking interactions with protein targets but increasing molecular rigidity .

Solubility and Bioavailability: Thiomorpholinyl and piperazinyl groups () enhance solubility in acidic environments due to protonatable nitrogen atoms, whereas ethylamino or 1-phenylethylamino groups () rely on weaker basicity, limiting pH-dependent solubility.

Biological Activity: Compounds with azo linkages () exhibit antioxidant properties, while sulfur-rich thiomorpholinyl or thioxo groups (target compound, ) may target cysteine proteases or metalloenzymes . Antimicrobial activity correlates with aromatic substituents (e.g., benzyl in ) and thioxo groups, as seen in thiazolidinone derivatives .

Research Findings and Implications

  • Synthetic Accessibility : Microwave-assisted methods (e.g., ) are viable for synthesizing such compounds, though the hexyl chain may require prolonged reaction times for full substitution.
  • Computational Predictions : Molecular docking studies (implied in ) suggest the thiomorpholinyl group engages in hydrogen bonding with enzymatic active sites, while the hexyl chain occupies hydrophobic pockets.
  • Stability Considerations : The Z-configuration of the methylidene bridge is prone to photoisomerization, necessitating storage in dark conditions .

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